[5-(2,4-dichlorophenyl)-1,2-oxazol-3-yl]{4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazin-1-yl}methanone

• Molecular Formula: C21H23Cl2N5O2
• Molecular Weight: 448.3 g/mol
• IUPAC Name: [5-(2,4-dichlorophenyl)-1,2-oxazol-3-yl]-[4-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23Cl2N5O2/c1-3-28-14(2)15(12-24-28)13-26-6-8-27(9-7-26)21(29)19-11-20(30-25-19)17-5-4-16(22)10-18(17)23/h4-5,10-12H,3,6-9,13H2,1-2H3
• InChI Key: OZUYHPBMJBTERK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CN2CCN(CC2)C(=O)C3=NOC(=C3)C4=C(C=C(C=C4)Cl)Cl)C

Description

[5-(2,4-DICHLOROPHENYL)-3-ISOXAZOLYL]{4-[(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)METHYL]PIPERAZINO}METHANONE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dichlorophenyl group, an isoxazole ring, and a piperazine moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [5-(2,4-DICHLOROPHENYL)-3-ISOXAZOLYL]{4-[(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)METHYL]PIPERAZINO}METHANONE typically involves multi-step organic reactionsThe final step involves the coupling of the isoxazole derivative with the piperazine moiety under controlled conditions, such as specific temperatures and the use of catalysts .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors to ensure consistency and purity. The reaction conditions are optimized to maximize yield and minimize by-products. Techniques such as chromatography and crystallization are employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions: [5-(2,